N-Methyl-N-nitrosourethane

• CAS No.: 615-53-2
• Product Name: N-Methyl-N-nitrosourethane
• Molecular Formula: C4H8N2O3
• Molecular Weight: 132.12 g/mol
• IUPAC Name: ethyl N-methyl-N-nitrosocarbamate
• Standard InChI: InChI=1S/C4H8N2O3/c1-3-9-4(7)6(2)5-8/h3H2,1-2H3
• Standard InChIKey: CAUBWLYZCDDYEF-UHFFFAOYSA-N
• SMILES: CCOC(=O)N(C)N=O
• Canonical SMILES: CCOC(=O)N(C)N=O
• Colorform: Yellow to pink oil; Light colored liquid
• Density: 1.133 at 20 °C/4 °C
• Physical Description: N-nitroso-n-methylurethane is a solid.
• Description: N-nitroso-n-methylurethane is a solid.; N-Nitroso-N-methylurethane is a carboxylic ester.; An alkylating carcinogen that produces gastrointestinal and probably lung and nervous system tumors.
• Shelf Life: Unstable. It is sensitive to light, and some photodecomposition products have been described. Spontaneous decomposition may occur, especially on heating. Stability in aqueous solutions is pH-dependent. At alkaline pH, it decomposes to dizomethane, which can also act as an alkylating agent. At 20 °C the following half-lives in hours at various pH values have been reported: 120 at pH 6.0; 80 at pH 7.0; 17.5 at pH 8.0; and 0.9 at pH 9.0 ... Extremely volatile.; Hydrolyzes in water to form methylnitrosamine; ... May become explosive if stored above 15 °C.
• Solubility: 0.28 M; Soluble in many common organic solvents; Infinitely soluble in alcohol, ether, benzene; In water, 37,000 mg/L at 25 °C (0.28 M)
• Synonyms: Methylnitrosocarbamic Acid Ethyl Ester; Ethyl N-Methylnitrosocarbamate; Methylnitrosourethane; Nitrosomethylurethane; NMU; NSC 2860
• Vapor Pressure: 1.18 mmHg; 1.18 mm Hg at 25 °C /extrapolated (12 mm Hg at 63 °C)/
• PubChem Compound: 12001
• Last Modified: Nov 11 2021